Cas no 146955-45-5 (7-Tetradecen-2-one,(7Z)-)

7-Tetradecen-2-one,(7Z)- Properties

Names and Identifiers

• 7-Tetradecen-2-one,(7Z)-
• (Z)-7-Tetradecen-2-one
• Z-7-TETRADECEN-2-ONE
• (7Z)-tetradec-7-en-2-one
• 7Z-Tetradecen-2-one
• SCHEMBL5129934
• CHEBI:179501
• DTXSID60888987
• Q27277146
• 7-Tetradecen-2-one, (7Z)-
• EF5954706T
• UNII-EF5954706T
• 146955-45-5
• (7Z)-7-tetradecen-2-one
• LMFA12000174
• (Z)-tetradec-7-en-2-one
• G82733
• ZFQMGOCRWDJUCX-HJWRWDBZSA-N
• Z-7-tetradecen-2-one
• (7Z)-TETRADEC-7-EN-2-ONE
• (Z)-7-TETRADECEN-2-ONE
• +Expand

• InChIKey： ZFQMGOCRWDJUCX-CMDGGOBGSA-N
• Inchi： InChI=1S/C14H26O/c1-3-4-5-6-7-8-9-10-11-12-13-14(2)15/h8-9H,3-7,10-13H2,1-2H3/b9-8+
• SMILES： CC(=O)CCCC/C=C/CCCCCC

Computed Properties

• Exact Mass: 210.19800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 10
• Monoisotopic Mass: 210.198365449g/mol
• Heavy Atom Count: 15
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 4.66240
• PSA: 17.07000
• Refractive Index: 1.447
• Boiling Point: 310.2±21.0 ºC (760 Torr),
• Flash Point: 114.3±8.9 ºC,
• Solubility: Almost insoluble (0.048 g/l) (25 º C),
• Density: 0.840±0.06 g/cm3 (20 ºC 760 Torr),